molecular formula C12H16BrNO3 B7559970 4-[(5-Bromofuran-2-yl)methylamino]cyclohexane-1-carboxylic acid

4-[(5-Bromofuran-2-yl)methylamino]cyclohexane-1-carboxylic acid

Cat. No. B7559970
M. Wt: 302.16 g/mol
InChI Key: MGXKMXZLRRMDIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(5-Bromofuran-2-yl)methylamino]cyclohexane-1-carboxylic acid is a chemical compound that belongs to the class of cyclohexane carboxylic acids. It is also known as BFCA and is widely used in scientific research due to its unique properties. BFCA is a synthetic compound and is not found naturally occurring in any biological system.

Mechanism of Action

BFCA works by binding to the active site of DPP-IV, which prevents the enzyme from breaking down certain hormones that regulate glucose metabolism. This results in increased levels of these hormones, which can help to regulate blood sugar levels.
Biochemical and Physiological Effects:
BFCA has been shown to have a number of biochemical and physiological effects. It has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. It has also been shown to reduce body weight and adipose tissue mass in obese animals.

Advantages and Limitations for Lab Experiments

BFCA has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It is also stable and has a long shelf life. However, one limitation of BFCA is that it is not very water-soluble, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on BFCA. One area of interest is the development of more water-soluble forms of the compound, which would make it easier to work with in lab experiments. Another area of interest is the development of more potent inhibitors of DPP-IV, which could have greater therapeutic potential for the treatment of diabetes and obesity. Additionally, further research is needed to fully understand the biochemical and physiological effects of BFCA, as well as its potential side effects and toxicity.

Synthesis Methods

The synthesis of BFCA involves the reaction of 5-bromofuran-2-carbaldehyde with cyclohexanone in the presence of sodium borohydride. The resulting product is then treated with chloroacetic acid to obtain the final product, BFCA.

Scientific Research Applications

BFCA has been widely used in scientific research for its ability to inhibit the activity of certain enzymes. It has been shown to be a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism. BFCA has also been studied for its potential use in the treatment of diabetes and obesity.

properties

IUPAC Name

4-[(5-bromofuran-2-yl)methylamino]cyclohexane-1-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16BrNO3/c13-11-6-5-10(17-11)7-14-9-3-1-8(2-4-9)12(15)16/h5-6,8-9,14H,1-4,7H2,(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MGXKMXZLRRMDIA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CCC1C(=O)O)NCC2=CC=C(O2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16BrNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[(5-Bromofuran-2-yl)methylamino]cyclohexane-1-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.